molecular formula C18H26N2O7S2 B256027 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate

Cat. No. B256027
M. Wt: 446.5 g/mol
InChI Key: PLDRSNQDNQPXLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, also known as ESI-09, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. ESI-09 is a small molecule inhibitor of the ion channel TMEM16A, which is involved in the regulation of calcium-activated chloride channels in various tissues.

Mechanism of Action

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate acts as a small molecule inhibitor of the ion channel TMEM16A, which is involved in the regulation of calcium-activated chloride channels in various tissues. By blocking the activity of TMEM16A, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can inhibit the growth and metastasis of cancer cells, as well as reduce inflammation and improve lung function in respiratory diseases.
Biochemical and Physiological Effects:
2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to have a range of biochemical and physiological effects in various tissues. In cancer cells, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can inhibit cell proliferation and induce apoptosis, leading to the inhibition of tumor growth and metastasis. In respiratory tissues, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can reduce inflammation and improve lung function by blocking the activity of TMEM16A. In addition, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to have vasodilatory effects, which may be beneficial in the treatment of hypertension and other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has several advantages for use in lab experiments, including its small size, high potency, and selectivity for TMEM16A. However, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, including the development of more potent and selective inhibitors of TMEM16A, the investigation of the role of TMEM16A in other diseases and physiological processes, and the development of new therapeutic applications for 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate in cancer, respiratory, and cardiovascular diseases. In addition, further studies are needed to better understand the mechanism of action and potential side effects of 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate, as well as its pharmacokinetics and pharmacodynamics in vivo.

Synthesis Methods

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 2,6-dimethylindole-3-carboxylic acid with ethyl chloroformate to form an intermediate, which is then reacted with ethylsulfonyl chloride to obtain the ethylsulfonyl derivative. The final step involves the reaction of the ethylsulfonyl derivative with 2-methoxyethylamine and triethylamine to obtain 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate.

Scientific Research Applications

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been studied for its potential therapeutic applications in various fields of research. In cancer research, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been shown to inhibit the growth and metastasis of cancer cells by blocking the activity of TMEM16A. In addition, 2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate has been studied for its potential use in the treatment of cystic fibrosis, asthma, and other respiratory diseases, as well as in the treatment of hypertension and other cardiovascular diseases.

properties

Product Name

2-methoxyethyl 1-(ethylsulfonyl)-5-[(ethylsulfonyl)amino]-2,6-dimethyl-1H-indole-3-carboxylate

Molecular Formula

C18H26N2O7S2

Molecular Weight

446.5 g/mol

IUPAC Name

2-methoxyethyl 1-ethylsulfonyl-5-(ethylsulfonylamino)-2,6-dimethylindole-3-carboxylate

InChI

InChI=1S/C18H26N2O7S2/c1-6-28(22,23)19-15-11-14-16(10-12(15)3)20(29(24,25)7-2)13(4)17(14)18(21)27-9-8-26-5/h10-11,19H,6-9H2,1-5H3

InChI Key

PLDRSNQDNQPXLE-UHFFFAOYSA-N

SMILES

CCS(=O)(=O)NC1=C(C=C2C(=C1)C(=C(N2S(=O)(=O)CC)C)C(=O)OCCOC)C

Canonical SMILES

CCS(=O)(=O)NC1=CC2=C(C=C1C)N(C(=C2C(=O)OCCOC)C)S(=O)(=O)CC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.